Cas no 1807290-91-0 (Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate)

• Product Name: Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate
• CAS No: 1807290-91-0
• MF: C₁₁H₇F₃INO₂
• MW: 369.07846570015
• CID: 4938747
• Update Time: 2025-11-01

Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C11H7F3INO2/c1-18-10(17)4-6-3-9(15)8(11(12,13)14)2-7(6)5-16/h2-3H,4H2,1H3
• InChI Key： XFOLYTAIJGKOFJ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C=C1C(F)(F)F)CC(=O)OC

Computed Properties

• Exact Mass: 368.94736 g/mol
• Monoisotopic Mass: 368.94736 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 369.08
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate

Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate (CAS No. 1807290-91-0): A Comprehensive Overview

Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate (CAS No. 1807290-91-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its applications in synthetic chemistry, drug discovery, and materials science. In this article, we will delve into the properties, synthesis, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate is C₁₃H₈FINO₂, and its molecular weight is approximately 364.09 g/mol. The presence of a cyano group, an iodine atom, and a trifluoromethyl group in the molecule imparts unique chemical and physical properties that make it an attractive candidate for various applications. The cyano group is known for its high reactivity and electron-withdrawing properties, while the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the importance of Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate in synthetic organic chemistry. Its reactivity and functional groups make it a valuable intermediate in the synthesis of complex molecules. For instance, the cyano group can be converted into various functional groups such as carboxylic acids, amides, and nitriles through well-established chemical transformations. This versatility allows chemists to tailor the molecule for specific applications, including the synthesis of pharmaceuticals and agrochemicals.

In the realm of drug discovery, Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate has shown promise as a lead compound for developing novel therapeutics. The presence of the iodine atom makes it suitable for radiolabeling studies, which are crucial for understanding drug distribution and metabolism in vivo. Additionally, the trifluoromethyl group enhances the compound's ability to cross biological membranes, making it an attractive candidate for developing drugs that target specific cellular compartments.

The synthetic route to Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate has been extensively studied and optimized. One common approach involves the reaction of 2-cyano-5-bromo-4-(trifluoromethyl)benzoic acid with methyl iodide in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired ester product. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product.

Beyond its use in synthetic chemistry and drug discovery, Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate has potential applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The cyano group can enhance charge transport properties, while the trifluoromethyl group can improve thermal stability and solubility.

The environmental impact of compounds like Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate is an important consideration in their development and use. Recent studies have focused on assessing the biodegradability and ecotoxicity of similar compounds to ensure their safe application in various industries. These studies highlight the need for sustainable synthetic methods and responsible disposal practices to minimize environmental impact.

In conclusion, Methyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate (CAS No. 1807290-91-0) is a multifaceted compound with significant potential across multiple fields of chemistry and pharmaceutical research. Its unique molecular structure provides a foundation for developing novel materials, therapeutics, and synthetic intermediates. As research continues to advance, this compound is likely to play an increasingly important role in driving innovation and progress in these areas.